2-Amino-5-piperidinopropylthio-1,3,4-thiadiazole

• Molecular Formula: C10H18N4S2
• Molecular Weight: 258.4 g/mol
• IUPAC Name: 5-(3-piperidin-1-ylpropylsulfanyl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C10H18N4S2/c11-9-12-13-10(16-9)15-8-4-7-14-5-2-1-3-6-14/h1-8H2,(H2,11,12)
• InChI Key: KQDJCUMSRVBXQG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCSC2=NN=C(S2)N

Description

2-Amino-5-piperidinopropylthio-1,3,4-thiadiazole is a useful research compound. Its molecular formula is C10H18N4S2 and its molecular weight is 258.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-5-mercapto-1,3,4-thiadiazole (13.3 g), piperidinopropylchloridehydrochloride (18.4 g), and potassium hydroxide (11.2 g) were stirred in methanol (300 ml) overnight at room temperature. The reaction mixture was concentrated under a vacuum. The residue, with water added thereto, was extracted with ethyl acetate. The extract was dried over sodium sulfate anhydride, and then concentrated under a vacuum. The resulting solid was recrystallized from n-hexane/ethanol, thereby yielding 13.9 g of the aimed compound.